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Compound of Interest

Compound Name: E3 ligase Ligand 26

Cat. No.: B12362275

To our valued audience of researchers, scientists, and drug development professionals:

This document is intended to be an in-depth technical guide on the E3 ligase ligand with the
molecular formula C18H11F5N204, identified as "E3 ligase Ligand 26". Our goal is to provide
a comprehensive resource encompassing its chemical properties, biological context, and
associated experimental data.

Current Status of Publicly Available Information:

Through extensive investigation, we have determined that E3 ligase Ligand 26 is a specific
chemical entity utilized in the construction of a Proteolysis Targeting Chimera (PROTAC).
Specifically, it serves as the E3 ligase-recruiting moiety in a molecule designated as PROTAC
SOS1 degrader-9, also referred to as Compd 10.

While the identity and structural role of E3 ligase Ligand 26 within this PROTAC are
established, a thorough review of publicly accessible scientific literature and databases reveals
a significant gap in detailed experimental data. At present, specific quantitative metrics such as
the binding affinity (e.g., Kd, IC50) of this ligand for its target E3 ligase, or the degradation
performance (e.g., DC50, Dmax) of the resulting PROTAC SOS1 degrader-9, have not been
published in peer-reviewed journals or deposited in public data repositories.

The primary source citing this molecule is the patent application WO2024083257AL1. It is highly
probable that this document contains the detailed synthesis procedures and biological assay
results that are essential for a comprehensive technical guide. However, the full text of this
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patent, including its experimental sections, is not available in the public domain at the time of
this writing.

Known Information:

Based on the available information, we can summarize the following:

Property Information

Ligand Name E3 ligase Ligand 26

Molecular Formula C18H11F5N204

PROTAC Construct PROTAC SOS1 degrader-9 (Compd 10)
Role E3 ubiquitin ligase binding moiety
Target Protein of PROTAC Son of sevenless homolog 1 (SOS1)

Implied to be for the treatment of cancer, given
Therapeutic Area that SOS1 is a key component of the RAS

signaling pathway.

Primary Reference Patent Application: WO2024083257A1

Visualizing the PROTAC Concept

While we lack the specific data to create detailed workflow and pathway diagrams for E3 ligase
Ligand 26, we can provide a conceptual visualization of the general mechanism of action for a
PROTAC such as SOS1 degrader-9.
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Caption: General mechanism of action for PROTAC SOS1 degrader-9.

Logical Experimental Workflow

Without specific protocols, we can outline a logical workflow that would be used to characterize
a novel E3 ligase ligand and its corresponding PROTAC.
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Caption: A logical workflow for the characterization of E3 Ligase Ligand 26 and its PROTAC.

Conclusion and Path Forward

E3 ligase Ligand 26 (C18H11F5N204) is a key component of the PROTAC SOS1 degrader-9.
While its role is defined, the absence of detailed, publicly available experimental data and

protocols currently prevents the creation of an in-depth technical guide as per the initial

request.
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We recommend monitoring the publication of patent WO2024083257A1 and any subsequent
scientific literature that may arise from the research and development of this compound. Such
publications will be essential to populate the necessary data tables and provide the detailed
experimental methodologies required by the scientific community.

This document will be updated as new information becomes publicly available.

« To cite this document: BenchChem. [In-depth Technical Guide: E3 Ligase Ligand 26
(C18H11F5N204)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362275#e3-ligase-ligand-26-molecular-formula-
c18h11f5n204]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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